Cas no 2171265-71-5 ((3R)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid)
(3R)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid
- (3R)-3-{[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}butanoic acid
- EN300-1548821
- 2171265-71-5
-
- Inchi: 1S/C27H25BrN2O5/c1-15-11-23(28)21(26(33)29-16(2)12-25(31)32)13-24(15)30-27(34)35-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-11,13,16,22H,12,14H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)/t16-/m1/s1
- InChI Key: ZEKLHSODHQDCPI-MRXNPFEDSA-N
- SMILES: BrC1=CC(C)=C(C=C1C(N[C@H](C)CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 536.09468g/mol
- Monoisotopic Mass: 536.09468g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 757
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 105Ų
(3R)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1548821-0.05g |
(3R)-3-{[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}butanoic acid |
2171265-71-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1548821-0.1g |
(3R)-3-{[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}butanoic acid |
2171265-71-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1548821-0.25g |
(3R)-3-{[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}butanoic acid |
2171265-71-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1548821-0.5g |
(3R)-3-{[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}butanoic acid |
2171265-71-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1548821-1.0g |
(3R)-3-{[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}butanoic acid |
2171265-71-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1548821-2.5g |
(3R)-3-{[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}butanoic acid |
2171265-71-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1548821-5.0g |
(3R)-3-{[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}butanoic acid |
2171265-71-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1548821-10.0g |
(3R)-3-{[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}butanoic acid |
2171265-71-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1548821-50mg |
(3R)-3-{[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}butanoic acid |
2171265-71-5 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1548821-100mg |
(3R)-3-{[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}butanoic acid |
2171265-71-5 | 100mg |
$2963.0 | 2023-09-25 |
(3R)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on (3R)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid
Comprehensive Analysis of (3R)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid (CAS No. 2171265-71-5)
The compound (3R)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid (CAS No. 2171265-71-5) is a specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a brominated aromatic ring, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly interested in this compound due to its role in peptide coupling reactions and its potential in drug discovery.
One of the most notable features of this compound is its stereospecificity, as indicated by the (3R) configuration. This property is crucial for achieving high enantiomeric purity in synthetic pathways, a topic of growing importance in green chemistry and sustainable pharmaceutical manufacturing. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for therapeutic and diagnostic purposes.
Recent advancements in AI-driven drug design and computational chemistry have further highlighted the relevance of CAS No. 2171265-71-5. Researchers are leveraging machine learning algorithms to predict the compound's reactivity and optimize its use in high-throughput screening assays. This aligns with the broader trend of integrating big data and automation in modern laboratories, where efficiency and precision are paramount.
The bromo substituent in the compound's structure offers unique opportunities for further functionalization, making it a versatile building block in medicinal chemistry. This characteristic has sparked interest in its potential applications for targeted drug delivery systems and bioconjugation strategies. Additionally, the compound's carboxylic acid moiety enables facile derivatization, which is essential for creating prodrugs and biocompatible materials.
From a regulatory perspective, (3R)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid is not classified as a hazardous material, making it accessible for research purposes. However, proper handling protocols should always be followed to ensure safety. The compound's stability under various conditions has been a subject of study, particularly in the context of long-term storage and scalable synthesis.
In conclusion, CAS No. 2171265-71-5 represents a critical tool in the toolkit of synthetic chemists and pharmaceutical researchers. Its multifaceted applications, from peptide synthesis to drug development, underscore its importance in advancing scientific knowledge and therapeutic innovation. As the demand for precision medicine and personalized therapies grows, compounds like this will continue to play a pivotal role in shaping the future of healthcare.
2171265-71-5 ((3R)-3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)